molecular formula C7H5FINO2 B2671151 1-Fluoro-5-iodo-4-methyl-2-nitrobenzene CAS No. 1779128-45-8

1-Fluoro-5-iodo-4-methyl-2-nitrobenzene

Cat. No. B2671151
CAS RN: 1779128-45-8
M. Wt: 281.025
InChI Key: SDLIEZRHWQYVGO-UHFFFAOYSA-N
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Description

“1-Fluoro-5-iodo-4-methyl-2-nitrobenzene” is a derivative of benzene . The numbering starts from the Fluorine atom and then the direction of numbering is chosen such that the next substituent gets the lowest number i.e., the nitro group gets the second position and methyl gets the fourth position .


Synthesis Analysis

Nitro compounds can be prepared in a number of ways, including the direct substitution of hydrocarbons with nitric acid . Nitration of alkanes is successful only when conducted at high temperatures in the vapor phase . In contrast, direct nitration of aromatic compounds such as benzene takes place readily in the liquid phase .


Molecular Structure Analysis

The molecular structure of similar compounds like “1-Fluoro-4-nitrobenzene” and “4-Fluoro-1-methyl-2-nitrobenzene” are available as 2D Mol files or as computed 3D SD files .


Chemical Reactions Analysis

  • The cation may rearrange to a more stable carbocation, and then react by mode #1 or #2 .

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds like “1-Fluoro-4-nitrobenzene” include a boiling point of 478.2 K , and a molecular weight of 141.0999 . Another similar compound “1-Fluoro-2-nitrobenzene” has a boiling point of 116 °C/22 mmHg (lit.) and a density of 1.338 g/mL at 25 °C (lit.) .

Mechanism of Action

A two-step mechanism has been proposed for these electrophilic substitution reactions. In the first, slow or rate-determining, step the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate. In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .

Safety and Hazards

For a similar compound “1-Fluoro-4-nitrobenzene”, the hazard statements include H302 + H332 - H311 - H372 - H411 and the precautionary statements include P273 - P280 - P301 + P312 - P302 + P352 + P312 - P304 + P340 + P312 - P314 . It is classified as Acute Tox. 3 Dermal - Acute Tox. 4 Inhalation - Acute Tox. 4 Oral - Aquatic Chronic 2 - STOT RE 1 .

properties

IUPAC Name

1-fluoro-5-iodo-4-methyl-2-nitrobenzene
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5FINO2/c1-4-2-7(10(11)12)5(8)3-6(4)9/h2-3H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SDLIEZRHWQYVGO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1I)F)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5FINO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

281.02 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Fluoro-5-iodo-4-methyl-2-nitrobenzene

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